5-(1-(5-Bromo-2-fluorobenzyl)azetidin-3-yl)-3-methyl-1,2,4-oxadiazole oxalate

• IUPAC Name: 5-[1-[(5-bromo-2-fluorophenyl)methyl]azetidin-3-yl]-3-methyl-1,2,4-oxadiazole;oxalic acid
• InChI: InChI=1S/C13H13BrFN3O.C2H2O4/c1-8-16-13(19-17-8)10-6-18(7-10)5-9-4-11(14)2-3-12(9)15;3-1(4)2(5)6/h2-4,10H,5-7H2,1H3;(H,3,4)(H,5,6)
• InChI Key: KPANHIIIISYFCG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)C2CN(C2)CC3=C(C=CC(=C3)Br)F.C(=O)(C(=O)O)O
• Molecular Formula: C15H15BrFN3O5
• Molecular Weight: 416.20 g/mol
• CAS No.: 1396794-55-0

Description

5-(1-(5-Bromo-2-fluorobenzyl)azetidin-3-yl)-3-methyl-1,2,4-oxadiazole oxalate is a chemical compound that has recently gained significant attention in the field of medicinal chemistry. This compound is a potential drug candidate for the treatment of various diseases due to its unique chemical structure and pharmacological properties.

Scientific Research Applications

Antimicrobial and Antioxidant Properties

The compound and its derivatives have been synthesized and evaluated for their antimicrobial and antioxidant activities. Derivatives containing 1,2,4-oxadiazole rings were notably effective against both Gram-positive and Gram-negative bacteria. Some of these derivatives also demonstrated significant antioxidant properties, scavenging free radicals effectively (Menteşe, Ülker, & Kahveci, 2015).

Enzyme Inhibition

Compounds related to 5-(1-(5-Bromo-2-fluorobenzyl)azetidin-3-yl)-3-methyl-1,2,4-oxadiazole oxalate have been synthesized and their potential as enzyme inhibitors has been investigated. These derivatives were found to inhibit xanthine oxidase, a key enzyme involved in oxidative stress and related diseases (Qi, You, Wang, & Zhang, 2015).

Anti-inflammatory Activities

Some derivatives have been synthesized to explore their potential as anti-inflammatory agents. The compounds showed significant inhibitory activity, with certain derivatives being more potent than standard anti-inflammatory drugs (Bhati, 2013).

Pesticidal Activities

Derivatives of the compound were designed and synthesized to discover new pesticides with novel modes of action. These derivatives demonstrated excellent insecticidal and fungicidal activities against various pests and fungi, showing potential as a new class of pesticides (Liu et al., 2021).

Retinoic Acid Metabolism Inhibition

Research has identified derivatives that effectively inhibit retinoic acid metabolism, a process critical in cell growth and differentiation. This finding could be significant in developing therapies for diseases related to retinoic acid metabolism (Le Borgne, Marchand, Le Baut, Ahmadi, Smith, & Nicholls, 2003).

Corrosion Inhibition

Studies have been conducted on the use of derivatives of the compound as corrosion inhibitors, particularly for mild steel in sulfuric acid environments. The research suggests that these compounds effectively prevent corrosion, potentially offering a solution for protecting industrial materials (Ammal, Prajila, & Joseph, 2018).